molecular formula C13H10Cl2OS B8456888 1-Chloro-4-{[(4-chlorophenoxy)methyl]sulfanyl}benzene CAS No. 68360-45-2

1-Chloro-4-{[(4-chlorophenoxy)methyl]sulfanyl}benzene

Cat. No.: B8456888
CAS No.: 68360-45-2
M. Wt: 285.2 g/mol
InChI Key: MMMDCGFJTRBAJS-UHFFFAOYSA-N
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Description

1-Chloro-4-{[(4-chlorophenoxy)methyl]sulfanyl}benzene is a useful research compound. Its molecular formula is C13H10Cl2OS and its molecular weight is 285.2 g/mol. The purity is usually 95%.
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Properties

CAS No.

68360-45-2

Molecular Formula

C13H10Cl2OS

Molecular Weight

285.2 g/mol

IUPAC Name

1-chloro-4-[(4-chlorophenoxy)methylsulfanyl]benzene

InChI

InChI=1S/C13H10Cl2OS/c14-10-1-5-12(6-2-10)16-9-17-13-7-3-11(15)4-8-13/h1-8H,9H2

InChI Key

MMMDCGFJTRBAJS-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1OCSC2=CC=C(C=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-Bromomethylthio-4-chlorobenzene (20 mmol) in DMF (10 ml) was added with stirring at room temperature to a solution prepared from potassium tert-butoxide (20 mmol) and 4-chlorophenol (20 mmol) in DMF (50 ml). The resultant mixture was stirred at 80° C. for 1 h, the solvent was then distilled off, the residue triturated with water, the residual material extracted with chloroform, the dried (MgSO4) chloroform solution evaporated and the residue distilled; yield 3.65 g (64%), b.p. 135°-140° C./0.01 mmHg. 1H NMR (CDCl3): δ 5.29 (CH2), 6,6-7.4 (Ph's). MS [70 eV, m/Z (rel. int.)]; 2.84 (3,M), 159(36), 157 (100), 111 (15), 105 (13), 75 (21).
Quantity
20 mmol
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
20 mmol
Type
reactant
Reaction Step Two
Quantity
20 mmol
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Two
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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